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Compound of Interest

Compound Name: Perylene dU phosphoramidite

Cat. No.: B15556769

Perylene dU Phosphoramidite: A Technical
Guide for Researchers

For researchers, scientists, and drug development professionals, Perylene dU
phosphoramidite emerges as a powerful tool for the synthesis of fluorescently labeled
oligonucleotides. Its unique photophysical properties make it particularly valuable for
applications in diagnostics and the study of nucleic acid interactions. This guide provides an in-
depth overview of its core technical aspects, including its chemical identity, supplier
information, and a detailed look at its application in oligonucleotide synthesis and mismatch
detection.

Core Compound Information

Perylene dU phosphoramidite is a modified deoxyuridine nucleoside carrying a perylene
moiety. This polycyclic aromatic hydrocarbon is a highly photostable fluorophore with a
quantum yield approaching unity. The electronic coupling between the perylene fluorophore
and the deoxyuridine base makes its fluorescence sensitive to the local environment,
particularly to base pairing.

Table 1: Chemical and Physical Properties of Perylene dU Phosphoramidite
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Property Value
CAS Number 908117-78-2[1][2]
Molecular Formula C61H57N408P[1]
Appearance Orange solid
Solubility Good in dichloromethane and acetonitrile[1][2]
Storage Conditions -20°C in the dark, desiccated[1]
Key Suppliers

Several reputable suppliers offer Perylene dU phosphoramidite for research and
development purposes. These include:

e Lumiprobe[1]

Glen Research[3]

Eurogentec[4]

AxisPharm|[5]

Metkinen Chemistry|[6]

Application in Oligonucleotide Synthesis

Perylene dU phosphoramidite is designed for seamless integration into standard automated
oligonucleotide synthesis protocols using phosphoramidite chemistry. This method allows for
the site-specific incorporation of the fluorescent-labeled nucleoside into a growing DNA or RNA
chain.

Experimental Protocol: Automated Oligonucleotide
Synthesis

The incorporation of Perylene dU phosphoramidite follows the standard cycle of
phosphoramidite-based solid-phase oligonucleotide synthesis. No special handling, coupling,
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or deprotection conditions are generally required.

o Deblocking (Detritylation): The first step involves the removal of the 5'-dimethoxytrityl (DMT)
protecting group from the support-bound nucleoside using a mild acid, typically
trichloroacetic acid (TCA) in dichloromethane. This exposes the 5'-hydroxyl group for the
subsequent coupling reaction.

o Coupling: The Perylene dU phosphoramidite is activated with an activating agent, such as
tetrazole or a derivative, and then coupled to the free 5'-hydroxyl group of the growing
oligonucleotide chain. A recommended coupling time for Perylene dU phosphoramidite is 6
minutes to ensure high coupling efficiency.[3]

e Capping: To prevent unreacted 5'-hydroxyl groups from participating in subsequent cycles, a
capping step is performed using a mixture of acetic anhydride and 1-methylimidazole. This
permanently blocks any failure sequences.

» Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable
phosphate triester using an oxidizing agent, typically an iodine solution.

This four-step cycle is repeated for each subsequent nucleotide to be added to the
oligonucleotide chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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